tert-Butyl 6-amino-decahydroisoquinoline-2-carboxylate

• IUPAC Name: tert-butyl 6-amino-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C14H26N2O2/c1-14(2,3)18-13(17)16-7-6-10-8-12(15)5-4-11(10)9-16/h10-12H,4-9,15H2,1-3H3
• InChI Key: ZJOCZWZSGVQGDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2CC(CCC2C1)N
• Molecular Formula: C14H26N2O2
• Molecular Weight: 254.37 g/mol
• CAS RN: 1246033-04-4

Description

“tert-Butyl 6-amino-decahydroisoquinoline-2-carboxylate” is a chemical compound with the CAS Number: 1246033-04-4. It has a molecular weight of 254.37 and its IUPAC name is tert-butyl 6-aminooctahydro-2 (1H)-isoquinolinecarboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-7-6-10-8-12(15)5-4-11(10)9-16/h10-12H,4-9,15H2,1-3H3. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The predicted boiling point of this compound is 348.4±42.0 °C and its predicted density is 1.041±0.06 g/cm3. Its pKa value is predicted to be 10.75±0.20.

Scientific Research Applications

Synthesis and Drug Development

• Marine Drug Synthesis : tert-Butyl 6-amino-decahydroisoquinoline-2-carboxylate derivatives have been explored for their potential in synthesizing marine drugs. For instance, the synthesis of 4H-chromene-2-carboxylic acid ester derivatives, inspired by renieramycin M, leverages similar structural frameworks for antitumor activities. This approach underlines the compound's utility in synthesizing complex molecules for structural-activity relationship studies in antitumor antibiotics derived from tetrahydroisoquinoline natural products (Li et al., 2013).

• HIV Protease Inhibitor Synthesis : In the synthesis of Saquinavir, an HIV protease inhibitor, tert-Butyl 6-amino-decahydroisoquinoline-2-carboxylate plays a role as an intermediate. The use of this compound demonstrates its importance in the convergent synthesis approach, leading to the development of vital antiviral medications (Xinlin, 2007).

• Antimalarial Drug Development : The compound has been implicated in the selection and development of GSK369796, a 4-aminoquinoline drug candidate for treating malaria. Its design and synthesis were based on a rational approach considering chemical, toxicological, pharmacokinetic, and pharmacodynamic aspects, highlighting its role in developing affordable and effective antimalarial treatments (O’Neill et al., 2009).

Chemical Transformations

• Tert-butoxycarbonylation Reagent : The use of tert-Butyl 6-amino-decahydroisoquinoline-2-carboxylate derivatives as tert-butoxycarbonylation reagents for acidic proton-containing substrates showcases its utility in chemoselective reactions under mild conditions. This application is crucial for modifying amino acids, phenols, and carboxylic acids, further emphasizing its versatility in organic synthesis (Saito et al., 2006).

Chemical Synthesis and Methodology Development

• Cascade Recyclization : The compound's involvement in cascade reactions, such as the formation of pyrrolo[1,2-b][1,2,4]triazine and triazino[2′,3′:1,5]pyrrolo[3,2-c]isoquinoline derivatives, highlights its role in advancing synthetic methodologies. These reactions contribute to the development of novel heterocyclic compounds, demonstrating the compound's utility in diversifying chemical synthesis strategies (Ivanov, 2020).

Safety and Hazards

The compound has been classified with the GHS07 and GHS05 pictograms, indicating that it can cause skin irritation, serious eye damage, and may be harmful if swallowed or inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.